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Compound of Interest

Compound Name: 20-Methylpregn-5-en-3beta-ol

Cat. No.: B091645

Note on CAS 1042-59-7: The IUPAC name for the compound with CAS number 1042-59-7 is
(3S,8S5,9S,10R,13R,14S,17R)-10,13-dimethyl-17-propan-2-yl-2,3,4,7,8,9,11,12,14,15,16,17-
dodecahydro-1H-cyclopenta[a]phenanthren-3-ol, commonly known as 20-Methylpregn-5-en-
3beta-ol.[1] However, there is a limited amount of in-depth technical information, experimental
protocols, and signaling pathway data publicly available for this specific compound. In contrast,
a significant body of research exists for 1-(2-Methoxyphenyl)piperazine, a compound with
related applications in drug development. This guide will focus on 1-(2-
Methoxyphenyl)piperazine (CAS 35386-24-4) and its hydrochloride salt (CAS 5464-78-8) to
provide the detailed technical overview requested.

Introduction

1-(2-Methoxyphenyl)piperazine (oMeOPP) is a chemical compound that is a derivative of
piperazine. It is a key intermediate in the synthesis of various pharmaceuticals, particularly
those targeting the central nervous system.[2][3] Its structure, featuring a methoxyphenyl group
attached to a piperazine ring, makes it a versatile scaffold for developing ligands for various
receptors, especially serotonin and adrenergic receptors. This guide provides a comprehensive
overview of its chemical properties, synthesis, and its role in pharmacology.

Chemical and Physical Properties

1-(2-Methoxyphenyl)piperazine and its hydrochloride salt have distinct physical and chemical
properties that are crucial for their application in research and drug development. These
properties are summarized in the tables below.
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Table 1: Properties of 1-(2-Methoxyphenyl)piperazine
(Eree Base)

Property Value Reference
CAS Number 35386-24-4 [4]
Molecular Formula C11H16N20 [4]
Molecular Weight 192.26 g/mol [4]

Melting Point 35-40 °C

Boiling Point 130-133 °C at 0.1 mmHg

Density 1.095 g/mL at 25 °C

Refractive Index n20/D 1.575

IUPAC Name 1-(2-methoxyphenyl)piperazine  [4][5]

Table 2: Properties of 1-(2-Methoxyphenyl)piperazine

Hydrochloride
Property Value Reference
CAS Number 5464-78-8 [6][7]
Molecular Formula C11H17CIN20 [71[8]
Molecular Weight 228.72 g/mol [71[81[9]
Melting Point 217-219 °C [10]
Appearance White solid [10][11]

Table 3: Solubility of 1-(2-Methoxyphenyl)piperazine
Hydrochloride
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Solvent Solubility Reference
Methanol Freely Soluble [7]
Water Very Soluble [7]
Chloroform Freely Soluble [7]
Acetone Insoluble [7]
Ether Very Slightly Soluble [7]
Hexane Insoluble [7]

Experimental Protocols: Synthesis

Several synthetic routes for 1-(2-Methoxyphenyl)piperazine hydrochloride have been reported.
A common method involves the condensation of o-anisidine with bis(2-chloroethyl)amine
hydrochloride.

Synthesis via Condensation Reaction

This protocol describes the synthesis of 1-(2-Methoxyphenyl)piperazine hydrochloride from 2-
methoxyaniline and bis(2-chloroethyl)amine hydrochloride.

Materials:

2-methoxyaniline (3 mmol, 369.4 mg)

bis(2-chloroethyl)amine hydrochloride (3 mmol, 535.5 mg)

Diethyleneglycol monomethyl ether (0.75 mL)

Methanol (4 mL)

Diethyl ether (150 mL)

Procedure:
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A mixture of 2-methoxyaniline, bis(2-chloroethyl)amine hydrochloride, and diethyleneglycol
monomethyl ether is heated at 150 °C for approximately 12 hours.[11]

The reaction mixture is then cooled to room temperature.[11]
The cooled mixture is dissolved in methanol.[11]
Diethyl ether is added to the methanolic solution to precipitate the product.[11]

The precipitate is collected by filtration and washed with diethyl ether to yield 1-(2-
methoxyphenyl)piperazine hydrochloride as a salt.[11]
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Synthesis of 1-(2-Methoxyphenyl)piperazine HCI

2-Methoxyaniline Bis(2-chloroethyl)amine HCI Diethyleneglycol monomethyl ether

Reaction Mixture

1-(2-Methoxyphenyl)piperazine HCI

Click to download full resolution via product page

A flowchart illustrating the synthesis of 1-(2-Methoxyphenyl)piperazine HCI.
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Role in Pharmacology and Drug Development

1-(2-Methoxyphenyl)piperazine is a significant pharmacophore due to its high affinity for
serotonin (5-HT) receptors.[3][9] This interaction is central to its use as a precursor and a
metabolite of several antipsychotic and anxiolytic drugs.

Mechanism of Action and Signaling Pathways

The primary pharmacological activity of 1-(2-Methoxyphenyl)piperazine and its derivatives is
mediated through their interaction with serotonin receptors, particularly the 5-HT1a and 5-HT2a
subtypes. These are G-protein coupled receptors (GPCRS) that play a crucial role in

neurotransmission.

Derivatives of 1-(2-methoxyphenyl)piperazine have also been investigated for their antioxidant
properties, potentially acting through the Nrf2/HO-1 signaling pathway.[12] Oxidative stress can
lead to cellular damage, and activation of the Nrf2 pathway can help in mitigating this by
upregulating the expression of antioxidant enzymes like heme oxygenase-1 (HO-1).
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Potential Signaling Pathway of 1-(2-Methoxyphenyl)piperazine Derivatives
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A diagram of potential signaling pathways involving 1-(2-Methoxyphenyl)piperazine derivatives.
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Applications in Drug Synthesis

1-(2-Methoxyphenyl)piperazine hydrochloride is a key intermediate in the production of several
drugs, including:

» Antipsychotics: Such as certain atypical antipsychotics that target serotonin and dopamine
receptors.

o Anthelmintics: Used in the synthesis of piperazine phosphate and piperazine citrate, which
are used to treat parasitic worm infections.[3][10]

o Other CNS Drugs: It is a building block for various other neurologically active compounds.

Conclusion

1-(2-Methoxyphenyl)piperazine is a compound of significant interest to researchers and

professionals in drug development. Its versatile chemical structure allows for the synthesis of a
wide range of pharmacologically active molecules, particularly those targeting the serotonergic
system. The detailed understanding of its properties, synthesis, and biological activity is crucial
for the continued development of novel therapeutics for neurological and psychiatric disorders.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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